(5Z,2E)-CU-3

• Molecular Formula: C16H12N2O4S3
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C16H12N2O4S3/c19-15-14(10-4-6-12-7-5-11-22-12)24-16(23)18(15)17-25(20,21)13-8-2-1-3-9-13/h1-11,17H/b6-4+,14-10-
• InChIKey: YIUMXULORVBWLL-SPGDJUBISA-N

(5Z,2E)-CU-3: DGKα Inhibitor Profile

(5Z,2E)-CU-3 (CAS 1815598-71-0) is the defined (5Z,2E)‑stereoisomer of the diacylglycerol kinase α (DGKα) inhibitor CU‑3, belonging to the thiazolidinone class of lipid kinase inhibitors [1]. It exhibits an IC₅₀ of 0.6 μM against DGKα and competitively reduces the enzyme's affinity for ATP (Km = 0.48 mM), without interfering with diacylglycerol or phosphatidylserine binding . The compound is primarily utilized in experimental oncology and immuno‑oncology research to probe DGKα‑mediated signaling pathways.

Stereochemically defined (5Z,2E)-isomer for DGKα pathway studies

ATP-competitive inhibition mechanism for interpretable kinase assays

Reported isoform selectivity supports DGKα-specific target attribution

Catalytic domain targeting may avoid regulatory domain interference

• [1] Liu K, et al. A novel diacylglycerol kinase α‑selective inhibitor, CU‑3, induces cancer cell apoptosis and enhances immune response. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source

(5Z,2E)-CU-3: Key Differentiators

DGKα inhibitors exhibit marked divergence in isoform selectivity, mechanism of inhibition, and off‑target pharmacology. First‑generation agents such as R59022 (IC₅₀ ≈ 2.8 μM) and ritanserin also antagonize serotonin receptors, generating confounding polypharmacology [1]. Multi‑isoform inhibitors (e.g., BMS502, Compound A) suppress α, ζ, and other DGK isozymes simultaneously, precluding mechanistic dissection of α‑specific signaling [2]. Even within the CU‑3 series, the racemate CU‑3 and the stereochemically defined (5Z,2E)‑isomer may differ in binding kinetics and biological activity. Substituting (5Z,2E)‑CU‑3 with a generic “DGKα inhibitor” thus risks loss of the defined selectivity and competition profile that underpin its value in quantitative target‑engagement studies.

(5Z,2E)-CU-3

Selective DGKα inhibitor with ATP-competitive mechanism; catalytic domain targeting

First-generation inhibitors (e.g., R59022)

May introduce serotonin receptor pharmacology, confounding DGKα-specific readouts

(5Z,2E)-CU-3

Single-isoform selectivity for DGKα

Multi-isoform inhibitors (e.g., BMS502)

Suppress DGKζ and DGKι simultaneously, complicating isoform-specific attribution

(5Z,2E)-CU-3

Defined (5Z,2E) stereoisomer with characterized binding kinetics

Racemate CU-3 or undefined isomer

Binding kinetics and biological activity may differ from the defined isomer

• [1] Boroda S, et al. Dual activities of ritanserin and R59022 as DGKα inhibitors and serotonin receptor antagonists. Biochem Pharmacol. 2017 Jan 1;123:29‑39. PMID: 27974147. View Source
• [2] Yamaki A, et al. Diacylglycerol kinase α‑selective inhibitors induce apoptosis and reduce viability of melanoma and several other cancer cell lines. J Cell Biochem. 2019 Jun;120(6):10043‑10056. PMID: 30536880. View Source

(5Z,2E)-CU-3: Comparative Evidence

DGKα Inhibition: Potency vs. R59022

(5Z,2E)-CU-3 inhibits DGKα with an IC₅₀ of 0.6 μM, achieving a ∼4.7‑fold greater potency than the first‑generation DGK inhibitor R59022, whose DGKα IC₅₀ is reported as 2.8 μM [1][2]. The comparison is drawn from separate studies employing recombinant DGKα enzymatic assays; direct head‑to‑head data under identical conditions have not been published.

DGKα Potency vs. R59022

Reported

IC₅₀ 0.6 μM for (5Z,2E)-CU-3; ~4.7-fold lower than R59022 (2.8 μM)

May support a wider concentration window for target engagement studies; cross-study variability requires verification

Separate recombinant DGKα assays; not head-to-head

Evidence Dimension	Inhibitory concentration reducing DGKα activity by 50% (IC₅₀)
Target Compound Data	0.6 μM
Comparator Or Baseline	R59022: 2.8 μM
Quantified Difference	~4.7‑fold lower IC₅₀ for (5Z,2E)-CU-3
Conditions	Recombinant DGKα enzymatic assay (separate studies; exact conditions may differ between laboratories)

Why This Matters

The lower IC₅₀ of (5Z,2E)-CU-3 translates to a wider working concentration range before cytotoxicity or off‑target effects appear, an important practical consideration for cellular target‑engagement studies.

• [1] Liu K, et al. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source
• [2] R59022 product information. PeptideDB. IC₅₀ = 2.8 μM for DGKα. View Source

DGKα Isoform Selectivity vs. BMS502

CU‑3 displays selectivity for DGKα over the other nine DGK isozymes, with IC₅₀ values >7 μM for the non‑α isoforms . In contrast, BMS502 is a multi‑isoform inhibitor that suppresses DGK‑α, DGK‑ζ, and DGK‑ι simultaneously [1]. Selectivity profiling data for (5Z,2E)-CU‑3 specifically have not been published independently of the racemate.

Isoform Selectivity vs. BMS502

Class-level

CU-3: DGKα IC₅₀ 0.6 μM; other isoforms >7 μM. BMS502: inhibits α, ζ, ι without selectivity.

Supports DGKα-specific attribution; independent (5Z,2E) selectivity data not available

Data from racemate; class-level inference

Evidence Dimension	Selectivity window (DGKα IC₅₀ vs. other DGK isozyme IC₅₀)
Target Compound Data	DGKα IC₅₀ = 0.6 μM; other isozymes IC₅₀ > 7 μM
Comparator Or Baseline	BMS502: inhibits DGKα, DGKζ, DGKι (no single‑isoform selectivity)
Quantified Difference	≥12‑fold selectivity window for DGKα vs. other isoforms (CU‑3); no selectivity for BMS502
Conditions	Recombinant DGK isozyme panel; data from Probechem product datasheet and Molecules 2025 reference compound characterization

Why This Matters

Single‑isoform selectivity is critical when the objective is to attribute a biological phenotype specifically to DGKα rather than to concurrent inhibition of ζ or ι isoforms, which also regulate T‑cell anergy and cancer cell survival.

• [1] Paliienko K, et al. In Silico Identification and Characterization of Spiro[1,2,4]triazolo[1,5‑c]quinazolines as Diacylglycerol Kinase α Modulators. Molecules. 2025;30(11):2324. DOI: 10.3390/molecules30112324. View Source

ATP-Competitive Inhibition Kinetics

(5Z,2E)-CU‑3 competitively reduces DGKα affinity for ATP, increasing the apparent Km for ATP to 0.48 mM, without affecting Km for diacylglycerol or phosphatidylserine [1]. By comparison, the antipsychotic‑derived inhibitor ritanserin attenuates DGKα activity but paradoxically increases the enzyme's affinity for ATP, indicating a distinct, non‑competitive interaction mode [2].

ATP-Competitive Mechanism

Reported

Competitive inhibition: ATP Km 0.48 mM. Ritanserin: non-competitive, increases ATP affinity.

Defined mechanism supports interpretable enzyme kinetics under varying ATP conditions

Separate studies; experimental conditions may differ

Evidence Dimension	Mode of inhibition and effect on ATP Km
Target Compound Data	Competitive with respect to ATP; ATP Km = 0.48 mM
Comparator Or Baseline	Ritanserin: non‑competitive; increases DGKα affinity for ATP
Quantified Difference	Qualitative difference in inhibition mechanism (competitive vs. non‑competitive)
Conditions	Recombinant DGKα enzyme kinetics assay (Liu et al. 2016) vs. Boroda et al. 2017

Why This Matters

The defined ATP‑competitive mechanism enables researchers to predict (5Z,2E)-CU‑3's behavior under varying intracellular ATP concentrations and to design interpretable competition experiments, whereas non‑competitive agents like ritanserin introduce ATP‑dependent confounding.

• [1] Liu K, et al. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source
• [2] Boroda S, et al. Biochem Pharmacol. 2017 Jan 1;123:29‑39. PMID: 27974147. View Source

Catalytic vs. Regulatory Domain Binding

(5Z,2E)-CU‑3 binds to the catalytic region of DGKα while sparing the regulatory (EF‑hand) domain [1]. This contrasts with the first‑generation inhibitor R59022, which interacts with both the catalytic domain and serotonin receptors, reflecting a less discriminate binding profile [2]. Domain‑specific binding of CU‑3 was experimentally confirmed in the original characterization study; no equivalent domain‑mapping data are available for R59949 or BMS502 in the published literature.

Domain Binding Specificity

Reported

Catalytic domain only. R59022: catalytic domain + serotonin receptors.

May reduce interference with Ca²⁺-dependent regulatory functions and off-target pharmacology

Domain mapping from Liu et al.; no equivalent data for other inhibitors

Evidence Dimension	Target domain within DGKα
Target Compound Data	Catalytic region only (regulatory region not engaged)
Comparator Or Baseline	R59022: catalytic domain plus serotonin receptors (off‑target engagement)
Quantified Difference	Qualitative difference: single‑domain target engagement vs. multi‑target binding
Conditions	Biochemical domain‑mapping studies (Liu et al. 2016); pharmacological profiling (Boroda et al. 2017)

Why This Matters

Exclusive catalytic‑domain targeting reduces the risk of interfering with Ca²⁺‑dependent regulatory functions of DGKα (mediated by EF‑hand motifs) and avoids the confounding serotonin receptor pharmacology inherent to older agents.

• [1] Liu K, et al. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source
• [2] Boroda S, et al. Biochem Pharmacol. 2017 Jan 1;123:29‑39. PMID: 27974147. View Source

Computational Binding Affinity vs. Reference Inhibitors

In a systematic in silico docking study using human DGKα (PDB ID: 6IIE), (5Z,2E)-CU‑3 exhibited Vina binding scores of −6.3 to −6.5 kcal/mol across multiple cavities, positioning it as a moderate‑affinity reference binder. For comparison, ritanserin and R59022 achieved stronger predicted binding (−9.3 and −9.2 kcal/mol, respectively, in the 127 ų cavity), while BMS502 and (5Z,2E)-CU-3 showed similar moderate scores (−7.3 and −6.3 kcal/mol, respectively) [1]. All scores are computational predictions awaiting experimental validation.

Computational Binding Affinity

Head-to-head

• Ritanserin: −9.3 kcal/mol
• R59022: −9.2 kcal/mol
• R59949: −8.7 kcal/mol
• BMS502: −7.3 kcal/mol
• (5Z,2E)-CU-3: −6.3 kcal/mol

Provides a rank-order framework for affinity-tier tool compound selection; computational predictions require experimental validation

AutoDock Vina on PDB 6IIE, 127 ų cavity

Evidence Dimension	Predicted binding free energy (AutoDock Vina score, kcal/mol) in the primary 127 ų cavity of DGKα
Target Compound Data	−6.3 kcal/mol (127 ų cavity)
Comparator Or Baseline	Ritanserin: −9.3; R59022: −9.2; R59949: −8.7; BMS502: −7.3 kcal/mol (same cavity)
Quantified Difference	3.0 kcal/mol weaker predicted binding than ritanserin; comparable to BMS502 (−7.3 vs. −6.3)
Conditions	CB‑Dock2 docking platform; human DGKα crystal structure (PDB 6IIE); binding pocket volume 127 ų (Paliienko et al., 2025)

Why This Matters

The direct in silico comparison across five reference inhibitors in identical pockets provides a rank‑order framework for selecting the appropriate tool compound; (5Z,2E)-CU‑3 occupies a distinct affinity tier, making it suitable for experiments requiring a well‑characterized, intermediate‑affinity DGKα probe rather than the tightest possible binder.

• [1] Paliienko K, et al. Molecules. 2025;30(11):2324. Table 1. DOI: 10.3390/molecules30112324. View Source

Apoptosis Induction and T-Cell IL-2 Enhancement

CU‑3 (the racemate) at 5 μM induces caspase‑3/7‑dependent apoptosis in HepG2 hepatocellular carcinoma and HeLa cervical cancer cells, and simultaneously enhances concanavalin A‑induced IL‑2 mRNA expression in Jurkat T cells [1]. In AKI melanoma cells, both CU‑3 and the broader type‑I DGK inhibitor Compound A induce apoptosis and reduce viability, with activity correlating with cellular DGKα expression levels [2]. No apoptosis induction or IL‑2 enhancement is observed with vehicle control. Cell‑specific (5Z,2E)-CU‑3 data have not been reported separately from CU‑3.

Apoptosis & IL-2 Modulation

Reported

CU-3 (5 μM): caspase-3/7 activation in HepG2, HeLa; IL-2 mRNA ↑ in Jurkat. Vehicle: no effect.

Reported dual activity supports immuno-oncology combination screening context; (5Z,2E)-specific data not reported

Racemate data; caspase and IL-2 assays

Evidence Dimension	Apoptosis induction (caspase‑3/7) and IL‑2 mRNA enhancement in cancer and T‑cell lines
Target Compound Data	CU‑3 (5 μM): caspase‑3/7 activation in HepG2, HeLa; IL‑2 mRNA ↑ in Jurkat T cells
Comparator Or Baseline	Vehicle control (no apoptosis, no IL‑2 increase); Compound A (similar apoptosis/viability reduction in AKI melanoma)
Quantified Difference	Qualitative: CU‑3 and Compound A both induce apoptosis; degree of IL‑2 enhancement not quantitatively compared between the two agents
Conditions	HepG2, HeLa, Jurkat T cells (Liu et al. 2016); AKI melanoma cells (Yamaki et al. 2019)

Why This Matters

The dual activity—simultaneous cancer cell apoptosis and T‑cell activation—distinguishes DGKα‑selective inhibitors from conventional cytotoxics that suppress immunity. This profile is particularly valuable for immuno‑oncology combination screens.

• [1] Liu K, et al. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source
• [2] Yamaki A, et al. J Cell Biochem. 2019 Jun;120(6):10043‑10056. PMID: 30536880. View Source

(5Z,2E)-CU-3 Research Applications

DGKα Signaling in T-Cell Anergy

When investigating the role of DGKα in T‑cell anergy reversal, (5Z,2E)-CU‑3 provides a well‑characterized, ATP‑competitive probe with a >12‑fold selectivity window over other DGK isoforms [1]. This avoids the confounding DGKζ inhibition produced by multi‑isoform agents (e.g., BMS502) and the serotonin receptor polypharmacology of ritanserin and R59022. Use at 0.5–5 μM in Jurkat or primary T‑cell cultures to enhance IL‑2 production as a readout of anergy disruption.

DGKα Validation in Melanoma & HCC Models

(5Z,2E)-CU‑3 induces caspase‑dependent apoptosis in DGKα‑expressing melanoma (AKI), hepatocellular carcinoma (HepG2), and cervical cancer (HeLa) cell lines [1][2]. Its potency (IC₅₀ = 0.6 μM) and catalytic‑domain targeting make it a suitable tool for correlating DGKα expression levels with inhibitor sensitivity across cancer cell panels. Combine with DGKα siRNA knockdown to confirm on‑target effects.

DGKα Docking and Pharmacophore Reference

The experimentally validated DGKα‑selective binding of (5Z,2E)-CU‑3 to the catalytic pocket, together with its moderate docking scores (−6.3 kcal/mol in the 127 ų cavity of PDB 6IIE) and well‑defined stereochemistry, positions it as a reference ligand for benchmarking novel DGKα modulator docking pipelines [1]. Its distinct (5Z,2E) configuration provides a stereochemical constraint useful in pharmacophore refinement.

Immuno-Oncology Combination Screening

The unique dual activity of (5Z,2E)-CU‑3—inducing apoptosis in cancer cells while simultaneously enhancing IL‑2 production in T cells—makes it an ideal probe for combination regimens with checkpoint inhibitors or adoptive T‑cell therapies [1][2]. Unlike ritanserin or R59022, its lack of serotonin receptor antagonism reduces off‑target immune modulation, yielding cleaner interpretability in immune‑oncology syngeneic models.

Application

Selection Property

Validation Focus

DGKα pathway analysis in T-cell anergy models

Isoform selectivity & ATP-competitive mechanism

IL-2 production endpoints and DGKα-specific attribution

Cancer cell model studies (melanoma, HCC)

Catalytic domain targeting & reported apoptosis induction

Caspase-dependent apoptosis and DGKα expression correlation

DGKα docking and pharmacophore modeling

Stereochemically defined (5Z,2E) configuration with reported binding mode

Benchmarking against reference inhibitors in silico; experimental binding validation

Immuno-oncology combination screening studies

Dual activity (cancer cell apoptosis + T-cell IL-2 enhancement)

Checkpoint inhibitor or adoptive T-cell therapy synergy endpoints

• [1] Liu K, et al. J Lipid Res. 2016 Mar;57(3):368‑79. PMID: 26768655. View Source
• [2] Yamaki A, et al. J Cell Biochem. 2019 Jun;120(6):10043‑10056. PMID: 30536880. View Source